1-(1,2-Dihydroacenaphthylen-3-yl)-2-(dipropylamino)ethanol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(1,2-Dihydroacenaphthylen-3-yl)-2-(dipropylamino)ethanol is a synthetic organic compound featuring a fused acenaphthene ring system substituted with a dipropylaminoethanol moiety. The compound is cataloged in PubChem, but detailed research findings (e.g., pharmacological profiles, toxicity, or stability) remain unavailable due to restricted access or unpublished studies .
Properties
CAS No. |
5430-66-0 |
|---|---|
Molecular Formula |
C20H27NO |
Molecular Weight |
297.4 g/mol |
IUPAC Name |
1-(1,2-dihydroacenaphthylen-3-yl)-2-(dipropylamino)ethanol |
InChI |
InChI=1S/C20H27NO/c1-3-12-21(13-4-2)14-19(22)17-10-8-15-6-5-7-16-9-11-18(17)20(15)16/h5-8,10,19,22H,3-4,9,11-14H2,1-2H3 |
InChI Key |
ANBPAJXEMOXNBJ-UHFFFAOYSA-N |
Canonical SMILES |
CCCN(CCC)CC(C1=C2CCC3=CC=CC(=C32)C=C1)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
While direct comparative studies on 1-(1,2-Dihydroacenaphthylen-3-yl)-2-(dipropylamino)ethanol are scarce, structural analogs and related ethanolamine derivatives provide indirect insights:
Ethanolamine Derivatives with Aromatic Backbones
Key Observations :
- Aromatic vs.
Pharmacokinetic and Physicochemical Comparisons
No experimental data (e.g., logP, pKa, or metabolic stability) are available for 1-(1,2-Dihydroacenaphthylen-3-yl)-2-(dipropylamino)ethanol. In contrast:
Q & A
Q. Table 1: Synthesis Parameters
| Reagent | Solvent | Base | Yield | Purification Method |
|---|---|---|---|---|
| Dipropylamine + 2-chloroethanol | DMF | K₂CO₃ | 78% | Column Chromatography |
Basic: Which spectroscopic and chromatographic methods are most effective for characterizing this compound?
Methodological Answer:
- ¹H/¹³C NMR : Assign peaks for the dihydroacenaphthylene aromatic protons (δ 6.8–7.5 ppm) and dipropylamino ethyl group (δ 2.4–3.1 ppm) .
- Mass Spectrometry (ESI-MS) : Confirm molecular ion [M+H]⁺ at m/z 298.3 (calculated for C₁₉H₂₈N₂O) .
- X-ray Crystallography : Resolve conformational details (e.g., bond angles, stereochemistry) for analogs, as demonstrated in related indole derivatives .
- HPLC : Use a C18 column with UV detection (λ = 254 nm) to assess purity; retention time ~12.3 min under 70:30 acetonitrile/water .
Advanced: How can researchers resolve contradictions in biological activity data between structural analogs?
Methodological Answer:
Contradictions in activity (e.g., receptor binding vs. inactivity) can arise from subtle structural differences. Strategies include:
SAR Studies : Compare analogs like 4-[2-(dipropylamino)ethyl]-indolin-2-one (ropinirole, a dopamine agonist) to identify critical pharmacophores.
Docking Simulations : Model interactions with target receptors (e.g., μ-opioid or dopamine receptors) using software like AutoDock .
In Vitro Assays : Test binding affinity (e.g., radioligand displacement assays) and functional activity (cAMP modulation) in receptor-transfected HEK293 cells .
Q. Table 2: Key Structural Features Influencing Activity
| Feature | Impact on Activity | Example Compound |
|---|---|---|
| Dihydroacenaphthylene | Enhances π-π stacking | Target compound |
| Dipropylamino ethyl | Modulates receptor selectivity | Ropinirole |
Advanced: What strategies are employed to analyze and mitigate synthesis-related impurities?
Methodological Answer:
Common impurities include unreacted starting materials and alkylation by-products. Mitigation involves:
Process Optimization : Use excess dipropylamine (1.2 eq) to drive reaction completion .
Impurity Profiling : LC-MS (Q-TOF) identifies by-products (e.g., N-oxide derivatives) .
Purification : Gradient elution in HPLC (0.1% TFA in mobile phase) separates impurities with <0.1% residual levels .
Advanced: How does the dihydroacenaphthylene moiety influence the compound’s photostability and reactivity?
Methodological Answer:
The dihydroacenaphthylene group increases susceptibility to photodegradation due to extended conjugation:
Photostability Testing : Expose to UV light (365 nm) and monitor degradation via HPLC. Degradation products include quinone derivatives .
Reactivity Studies : The moiety participates in Diels-Alder reactions, enabling functionalization (e.g., with maleic anhydride) for SAR exploration .
Q. Table 3: Photodegradation Products
| Condition | Degradation Product | Mechanism |
|---|---|---|
| UV light (24 hrs) | Acenaphthenequinone | Oxidation |
Basic: What are the recommended storage conditions to maintain compound stability?
Methodological Answer:
- Temperature : Store at –20°C in amber vials to prevent thermal and photolytic degradation .
- Solubility : Dissolve in anhydrous DMSO (10 mM stock) to avoid hydrolysis .
Advanced: How can conformational flexibility impact the compound’s pharmacological profile?
Methodological Answer:
The dipropylamino ethyl chain’s rotatable bonds allow multiple binding modes. Techniques to study this include:
Molecular Dynamics Simulations : Analyze energy minima for low-energy conformers .
NOESY NMR : Detect through-space interactions between the ethyl chain and aromatic protons .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
